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Compound of Interest

Compound Name: Atrazine

Cat. No.: B1667683

For researchers, scientists, and drug development professionals, the responsible management
of chemical waste is paramount to ensuring a safe and compliant laboratory environment.
Atrazine, a widely used herbicide, requires specific disposal procedures due to its potential
environmental impact. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to facilitate the proper handling of
atrazine waste in a laboratory setting.

Immediate Safety and Handling Precautions

Before initiating any disposal-related activities, it is crucial to adhere to standard laboratory
safety protocols. This includes wearing appropriate personal protective equipment (PPE), such
as chemical-resistant gloves, safety goggles, and a lab coat.[1] All handling of atrazine and its
waste should be conducted in a well-ventilated area or under a fume hood to minimize
inhalation exposure.[2][3]

Atrazine Waste Classification

According to the U.S. Environmental Protection Agency (EPA) Resource Conservation and
Recovery Act (RCRA) listings, atrazine is not classified as a hazardous waste.[4] However, it is
designated as a "Restricted Use Pesticide" (RUP), meaning only certified applicators can
purchase or use it for agricultural and other specified purposes.[4][5] For laboratory purposes, it
is essential to treat all atrazine-containing waste as potentially hazardous and to consult with
your institution's Environmental Health and Safety (EHS) department for specific guidance.[6]
[7][8] State and local regulations may be more stringent than federal requirements.[9]
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Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedures for the safe disposal of atrazine
from a laboratory setting.

o Waste Identification and Segregation:

o Treat all materials contaminated with atrazine, including pure compounds, solutions, and
contaminated labware (e.g., pipette tips, gloves), as atrazine waste.

o Segregate atrazine waste from other chemical waste streams to prevent incompatible
reactions.[10] Maintain separate, clearly labeled waste containers for solids and liquids.[8]

o Proper Waste Containment:

o Use chemically compatible, leak-proof containers with secure lids for all atrazine waste.[3]
[10]

o Immediately label all waste containers with "Hazardous Waste," the full chemical name
"Atrazine," and list all components of a mixture with their estimated percentages.[8]

e Storage in a Satellite Accumulation Area (SAA):

o Store sealed and labeled waste containers in a designated SAA within the laboratory, at or
near the point of generation.[8][10]

o All liquid waste containers must be placed in secondary containment to contain potential
leaks.[8]

» Disposal Methods:

o Consult EHS: Your institution's EHS department is the primary resource for waste
disposal. Contact them to schedule a pickup for your atrazine waste.[8] They will ensure
disposal is conducted in accordance with all applicable regulations.

o Chemical Degradation (for wettable powders): A recommended method for atrazine
wettable powders involves reacting them with a sufficient amount of 10% (weight/volume)
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agueous sodium hydroxide to ensure a pH of >14.[4] This should only be performed by
trained personnel following a specific, approved protocol.

o Incineration: For small quantities of atrazine waste, incineration in a polyethylene bag may
be a suitable option, as it can decompose 99% of the atrazine.[4] Larger quantities would
necessitate the use of a caustic wet scrubber to manage combustion byproducts.[4] This
method should be managed by a certified waste disposal facility.

o Wet Oxidation: Atrazine can be completely degraded by wet oxidation.[4] This is a
specialized process and should be handled by a professional waste disposal service.

e Spill Management:

o In the event of a spill, immediately control the source and contain the spill to prevent it
from spreading.[1]

o Cover the spill with an absorbent material, place it into a compatible disposal container,
and seal it.[1]

o Scrub the spill area with a hard water detergent.[1]

o Do not wash spills into the sewer system.[6]

Quantitative Data Summary
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Parameter Value/Recommendation Source
Chemical Degradation pH >14 [4]
Sodium Hydroxide 10% (weight/volume) aqueous )
Concentration solution
Incineration Decomposition

99% [4]
Rate
Occupational Exposure Limit 5 mg/m3 of workroom air for an 5]
(OSHA) 8-hour workday
Occupational Exposure Limit 5 mg/m3 of workroom air 5]
(NIOSH) during a 10-hour shift
Maximum Drinking Water

3 ug/L [5]

Contaminant Level (EPA)
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Caption: A workflow diagram illustrating the key stages of atrazine waste disposal in a
laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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